Cas no 2138282-55-8 (1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane)

• Product Name: 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane
• CAS No: 2138282-55-8
• MF: C₁₂H₂₂N₂
• MW: 194.316483020782
• CID: 5777504
• PubChem ID: 165865365
• Update Time: 2025-10-31

1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 1-[(piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane
• EN300-714087
• 2138282-55-8
• 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane

• Inchi： 1S/C12H22N2/c1-2-8-14(9-3-1)10-12-6-4-11(13-12)5-7-12/h11,13H,1-10H2
• InChI Key： CWTHOFRKFYTKDU-UHFFFAOYSA-N
• SMILES： N1C2CCC1(CN1CCCCC1)CC2

Computed Properties

• Exact Mass: 194.178298710g/mol
• Monoisotopic Mass: 194.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane

Introduction to 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane (CAS No. 2138282-55-8)

1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane, also known by its CAS number 2138282-55-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are characterized by their bicyclic ring system containing a nitrogen atom.

The chemical structure of 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane consists of a 7-azabicyclo[2.2.1]heptane core, which is a seven-membered ring with a nitrogen atom and two fused five-membered rings, and a piperidine moiety attached via a methyl group. This specific arrangement of atoms confers the compound with unique pharmacological properties, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane in the treatment of neurological disorders, particularly those involving the central nervous system (CNS). The compound has been shown to exhibit potent agonist activity at specific receptors, such as the α7 nicotinic acetylcholine receptor (α7 nAChR), which plays a crucial role in cognitive function and neuroprotection.

In preclinical studies, 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane has demonstrated significant efficacy in improving cognitive deficits in animal models of Alzheimer's disease and schizophrenia. The compound's ability to enhance α7 nAChR activity is believed to contribute to its neuroprotective effects, potentially slowing down the progression of these debilitating conditions.

Beyond its potential in neurological disorders, 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane has also shown promise in other therapeutic areas. For instance, it has been investigated for its analgesic properties, with preliminary data suggesting that it may be effective in managing chronic pain conditions without the side effects associated with traditional opioid analgesics.

The synthesis of 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane involves several well-defined steps, including the formation of the azabicyclic core and subsequent functionalization with the piperidine moiety. The synthetic route is highly optimized to ensure high yields and purity, making it suitable for large-scale production for both research and clinical applications.

In terms of safety and pharmacokinetics, early studies have indicated that 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane exhibits favorable properties, including good oral bioavailability and low toxicity profiles in preclinical models. These characteristics are essential for its potential translation into clinical trials and eventual therapeutic use.

The ongoing research into 1-[(Piperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane is part of a broader effort to develop novel therapeutics that address unmet medical needs in various disease areas. As more data becomes available from clinical trials, it is expected that this compound will continue to be a focus of intense scientific interest and may ultimately lead to new treatment options for patients suffering from neurological and other disorders.